1-Pyrrolidinecarbonyl isothiocyanate
Cat. No. B8310904
M. Wt: 156.21 g/mol
InChI Key: MTJTYDGXOMXSRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07135466B2
Procedure details
1-Pyrrolidinecarbonyl isothiocyanate was prepared using commercially available 1-pyrrolidinecarbonyl chloride (80 mg) as a starting compound according to the description of the literature. 1-Pyrrolidinecarbonyl isothiocyanate was dissolved in ethanol (1 ml) to prepare a solution. 3-Chloro-4-[(6,7-dimethoxy-4-quinolyl)oxy]aniline (50 mg), toluene (5 ml), and ethanol (1 ml) were added to the solution, and the mixture was stirred at room temperature for 2 hr. The reaction solution was concentrated, and the residue was purified by chromatography on silica gel using chloroform/acetone for development to give the title compound (52 mg, yield 70%).
Quantity
50 mg
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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N1(C(Cl)=O)CCCC1.[N:9]1([C:14]([N:16]=[C:17]=[S:18])=[O:15])[CH2:13][CH2:12][CH2:11][CH2:10]1.[Cl:19][C:20]1[CH:21]=[C:22]([CH:24]=[CH:25][C:26]=1[O:27][C:28]1[C:37]2[C:32](=[CH:33][C:34]([O:40][CH3:41])=[C:35]([O:38][CH3:39])[CH:36]=2)[N:31]=[CH:30][CH:29]=1)[NH2:23].C1(C)C=CC=CC=1>C(O)C>[N:9]1([C:14]([N:16]=[C:17]=[S:18])=[O:15])[CH2:13][CH2:12][CH2:11][CH2:10]1.[Cl:19][C:20]1[CH:21]=[C:22]([NH:23][C:17]([NH:16][C:14]([N:9]2[CH2:13][CH2:12][CH2:11][CH2:10]2)=[O:15])=[S:18])[CH:24]=[CH:25][C:26]=1[O:27][C:28]1[C:37]2[C:32](=[CH:33][C:34]([O:40][CH3:41])=[C:35]([O:38][CH3:39])[CH:36]=2)[N:31]=[CH:30][CH:29]=1
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Inputs
Step One
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Name
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|
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Quantity
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80 mg
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Type
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reactant
|
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Smiles
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N1(CCCC1)C(=O)Cl
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
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N1(CCCC1)C(=O)N=C=S
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Name
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|
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Quantity
|
1 mL
|
|
Type
|
solvent
|
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Smiles
|
C(C)O
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Step Three
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Name
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|
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Quantity
|
50 mg
|
|
Type
|
reactant
|
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Smiles
|
ClC=1C=C(N)C=CC1OC1=CC=NC2=CC(=C(C=C12)OC)OC
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|
Name
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|
|
Quantity
|
5 mL
|
|
Type
|
reactant
|
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Smiles
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C1(=CC=CC=C1)C
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|
Name
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|
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Quantity
|
1 mL
|
|
Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred at room temperature for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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to prepare a solution
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
The reaction solution was concentrated
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CUSTOM
|
Type
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CUSTOM
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|
Details
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the residue was purified by chromatography on silica gel
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
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|
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Type
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product
|
|
Smiles
|
N1(CCCC1)C(=O)N=C=S
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|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=C(C=CC1OC1=CC=NC2=CC(=C(C=C12)OC)OC)NC(=S)NC(=O)N1CCCC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 52 mg | |
| YIELD: PERCENTYIELD | 70% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
